Allay gel
Description
Allay Gel is a topical germicidal formulation containing sodium chlorite and lactic acid as active ingredients. Developed for dermatological applications, it demonstrates broad-spectrum antimicrobial activity against bacteria and fungi . Its standardized composition contrasts with variable natural gels (e.g., aloe vera), enabling consistent efficacy and safety assessments in research .
Properties
CAS No. |
110400-56-1 |
|---|---|
Molecular Formula |
C8H16K2N2O6S2 |
Synonyms |
Allay gel |
Origin of Product |
United States |
Comparison with Similar Compounds
Components :
Efficacy :
- This compound : Demonstrated rapid bactericidal/fungicidal effects in preclinical models, with erythema resolving within 18 days post-application .
- Aloe Vera Gel : Mixed outcomes in 18 clinical trials (n = 7,297 subjects), attributed to variability in gel purity and active compound concentrations .
This compound vs. Sodium Alginate-Based Hydrogels
Components :
Efficacy :
- This compound : Effective against pathogens but requires careful dosing to mitigate skin irritation .
- Sodium Alginate Hydrogels : Provide sustained drug release and structural similarity to extracellular matrices, enhancing tissue regeneration .
This compound vs. Alcide Liquid
Components :
- This compound : Gel-based formulation with sodium chlorite and lactic acid .
- Alcide Liquid : Liquid variant with higher sodium chlorite concentrations (60% of high-dose gel) .
Data Tables
Table 2. Toxicological Findings in Preclinical Studies
Discussion
This compound’s standardized formulation offers reproducibility advantages over aloe vera gel, which suffers from compositional variability . While sodium alginate hydrogels excel in biocompatibility and drug delivery, this compound fills a niche in topical antimicrobial therapy with rapid pathogen eradication . Safety profiles differ significantly: this compound’s transient dermal irritation contrasts with sodium alginate’s inert nature, emphasizing the need for application-specific selection. Further clinical trials are warranted to validate this compound’s long-term safety and expand its therapeutic indications.
Q & A
Q. How do evolving user intents impact the contextual analysis of this compound’s research data in global collaborations?
- Methodological Answer : Implement adaptive frameworks like Alloy, which synthesize unstructured expert inputs (e.g., forum discussions, preprints) into coherent datasets. Use natural language processing to map evolving hypotheses and align metadata standards (e.g., FAIR principles) for cross-institutional reproducibility .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
